Cas no 110914-47-1 (methyl 4-ethoxy-2-oxobut-3-enoate)

Methyl 4-ethoxy-2-oxobut-3-enoate is a versatile α,β-unsaturated ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive enone moiety, enabling participation in Michael additions, cyclizations, and other conjugate addition reactions. The ethoxy group enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound serves as a valuable precursor for heterocyclic frameworks and fine chemicals. Its stability under standard conditions and well-defined reactivity profile make it suitable for controlled transformations. The ester functionality allows further derivatization, broadening its utility in multi-step syntheses. Proper storage under inert conditions is recommended to maintain purity.
methyl 4-ethoxy-2-oxobut-3-enoate structure
110914-47-1 structure
Product Name:methyl 4-ethoxy-2-oxobut-3-enoate
CAS No:110914-47-1
MF:C7H10O4
MW:158.151902675629
CID:1195310
PubChem ID:14265686
Update Time:2025-06-08

methyl 4-ethoxy-2-oxobut-3-enoate Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid, 4-ethoxy-2-oxo-, methyl ester, (E)-
    • methyl 4-ethoxy-2-oxobut-3-enoate
    • EN300-1126297
    • 110914-47-1
    • SCHEMBL2651775
    • Methyl (E)-4-ethoxy-2-oxobut-3-enoate
    • Inchi: 1S/C7H10O4/c1-3-11-5-4-6(8)7(9)10-2/h4-5H,3H2,1-2H3/b5-4+
    • InChI Key: WPXDGHPUISYMNL-SNAWJCMRSA-N
    • SMILES: O(/C=C/C(C(=O)OC)=O)CC

Computed Properties

  • Exact Mass: 158.0579
  • Monoisotopic Mass: 158.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

methyl 4-ethoxy-2-oxobut-3-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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